Cas no 647026-37-7 (Phenol, 4-[(1,2-benzisothiazol-3-ylimino)methyl]-2-methoxy-)

• Product Name: Phenol, 4-[(1,2-benzisothiazol-3-ylimino)methyl]-2-methoxy-
• CAS No: 647026-37-7
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 418056
• PubChem ID: 511724
• Update Time: 2025-04-19

Phenol, 4-[(1,2-benzisothiazol-3-ylimino)methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1,2-benzisothiazol-3-ylimino)methyl]-2-methoxy-
• 4-[(1,2-benzothiazol-3-ylamino)methylidene]-2-methoxycyclohexa-2,5-dien-1-one
• 4-[(E)-1,2-benzothiazol-3-yliminomethyl]-2-methoxy-phenol
• DTXSID10801601
• 4-{[(1,2-Benzothiazol-3-yl)amino]methylidene}-2-methoxycyclohexa-2,5-dien-1-one
• CHEMBL2397707
• 647026-37-7
• 4-(Benzo[d]isothiazol-3-yliminomethyl)-2-methoxy-phenol

• Inchi： 1S/C15H12N2O2S/c1-19-13-8-10(6-7-12(13)18)9-16-15-11-4-2-3-5-14(11)20-17-15/h2-9,18H,1H3/b16-9+
• InChI Key： GYFDKJCJDYWLFR-CXUHLZMHSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)/N=C/C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 284.06206
• Monoisotopic Mass: 284.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 54.71